benzyl 2-{1,7-dimethyl-2,4-dioxo-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl}acetate

Specification

• CAS No.: 848682-96-2
• Molecular Formula: C25H25N5O4
• Molecular Weight: 459.506
• IUPAC Name: benzyl 2-(1,7-dimethyl-2,4-dioxo-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl)acetate
• Standard InChI: InChI=1S/C25H25N5O4/c1-17-13-28(19-11-7-4-8-12-19)24-26-22-21(29(24)14-17)23(32)30(25(33)27(22)2)15-20(31)34-16-18-9-5-3-6-10-18/h3-12,17H,13-16H2,1-2H3
• Standard InChI Key: MHMKNQLGMYDYGQ-UHFFFAOYSA-N
• SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=O)OCC4=CC=CC=C4)C5=CC=CC=C5

Introduction

Benzyl 2-{1,7-dimethyl-2,4-dioxo-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl}acetate is a complex organic compound with a specific molecular structure. It is used primarily for research purposes, as indicated by its classification as a research-use-only product. This compound belongs to the pyrimidopurine class, which is known for its diverse biological activities, including potential applications in pharmaceuticals.

Synthesis and Preparation

The synthesis of benzyl 2-{1,7-dimethyl-2,4-dioxo-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl}acetate typically involves multi-step organic synthesis techniques. These methods often include condensation reactions, cyclization, and substitution reactions to form the complex pyrimidopurine ring system.

Biological and Pharmacological Activities

While specific biological activities of this compound are not well-documented, pyrimidopurines in general have been studied for their potential roles in modulating cellular processes. They may exhibit activities such as enzyme inhibition or interaction with nucleic acids, which could be relevant in drug discovery.

Research Applications

This compound is primarily used in research settings to explore its chemical and biological properties. Its unique structure makes it a valuable tool for studying interactions with biological targets or as a precursor for synthesizing more complex molecules.

Safety and Handling

Given its classification as a research-use-only compound, handling and safety precautions are crucial. It should be stored and manipulated in accordance with standard laboratory safety protocols to minimize exposure risks.